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Compound of Interest

Ethyl 3-(3-methoxyphenyl)-3-
Compound Name:
oxopropanoate

Cat. No.: B1271436

Technical Guide: Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate, a keto ester of interest in synthetic chemistry and potential drug discovery.
While direct experimental applications and biological pathway analyses for this specific
methoxy isomer are not extensively documented in publicly available literature, this guide
consolidates known chemical data and presents generalized experimental workflows relevant
to its class of compounds.

Chemical and Physical Properties

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is an organic compound with potential
applications as a building block in the synthesis of more complex molecules. A summary of its
key quantitative data is presented below.[1]
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Property Value

Molecular Formula C12H1404

Molecular Weight 222.24 g/mol

CAS Number 27834-99-7[1]

IUPAC Name ethyl 3-(3-methoxyphenyl)-3-oxopropanoate[1]
SMILES CCOC(=0)CC(=0)C1=CC(=CC=C1)0C[1]
InChl Key FDPPVAYPZOORBP-UHFFFAOYSA-N[1]

Availability from Thermo Fisher Scientific

As of the latest inquiries, a direct catalog listing for Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate under the Thermo Fisher Scientific brand, including its legacy Alfa Aesar
portfolio, was not readily found. However, Thermo Fisher Scientific offers a broad range of
related chemical intermediates and provides custom synthesis services. Researchers
interested in acquiring this compound are encouraged to contact Thermo Fisher Scientific
directly to inquire about custom synthesis or potential availability through their extended
supplier network.

Synthetic Approach

The synthesis of -keto esters such as Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate can be
achieved through several established organic synthesis methods. A common approach is the
Claisen condensation of an appropriate ester and ketone.

General Experimental Protocol: Claisen Condensation

This protocol describes a general procedure for the synthesis of 3-keto esters and can be
adapted for the synthesis of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.

Materials:
e Methyl 3-methoxybenzoate

o Ethyl acetate
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Sodium ethoxide

Anhydrous ethanol

Diethyl ether

Hydrochloric acid (1M)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Dissolve sodium ethoxide in anhydrous ethanol in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

To this solution, add a mixture of methyl 3-methoxybenzoate and ethyl acetate dropwise at

room temperature.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench by pouring it

over a mixture of ice and hydrochloric acid.

Extract the aqueous layer with diethyl ether.
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o Combine the organic extracts and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

 Purify the crude product by vacuum distillation or column chromatography to yield Ethyl 3-
(3-methoxyphenyl)-3-oxopropanoate.

Potential Research Applications and Experimental
Workflow

While specific biological activities of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate are not
well-documented, compounds of this class are often explored in medicinal chemistry for their
potential as intermediates in the synthesis of bioactive molecules. A general workflow for
screening such a compound for biological activity is proposed below.
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A generalized workflow for the biological screening of a novel chemical entity.
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Signaling Pathways

Currently, there is no published research that directly implicates Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate in the modulation of specific signaling pathways. Further investigation through
the experimental workflow outlined above would be necessary to elucidate any potential
biological targets and downstream effects.

Safety Information

Based on available data, Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is classified as an
irritant.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. Work should be conducted in a
well-ventilated fume hood.[1]

This technical guide is intended to provide a starting point for researchers interested in Ethyl 3-
(3-methoxyphenyl)-3-oxopropanoate. The lack of extensive literature highlights an
opportunity for novel research into the synthesis, properties, and potential applications of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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